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Compound of Interest

Compound Name: Cyclohexanemethanol-d11

Cat. No.: B15558428

Get Quote

For Immediate Release

This technical guide provides an in-depth overview of Cyclohexanemethanol-d11, a

deuterated analog of cyclohexanemethanol, for researchers, scientists, and professionals in

drug development. This document outlines its chemical properties, applications in synthetic

chemistry, and detailed analytical protocols.

Core Compound Specifications
Cyclohexanemethanol-d11 is a stable isotope-labeled form of cyclohexanemethanol, where

eleven hydrogen atoms have been replaced by deuterium. This isotopic labeling makes it a

valuable tool in various analytical and research applications, particularly as an internal standard

in mass spectrometry-based quantification and in the synthesis of complex molecules.
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Property Value Source(s)

Chemical Formula C₇H₃D₁₁O [1]

Molecular Weight 125.26 g/mol [1]

CAS Number 1215077-50-1 [1]

Synonyms

(Perdeuterocyclohexyl)methan

ol, Cyclohexane-

1,2,2,3,3,4,4,5,5,6,6-d11-

methanol

[2]

Unlabeled CAS No. 100-49-2 [2]

Applications in Drug Discovery: Synthesis of
Cyclin-Dependent Kinase (CDK) Inhibitors
Cyclohexanemethanol serves as a chemical reagent in the synthesis of potent inhibitors of

cyclin-dependent kinases (CDKs).[1] CDKs are crucial regulators of the cell cycle, and their

dysregulation is a hallmark of many cancers. The development of CDK inhibitors is a significant

area of cancer therapy research.

The CDK4/6 signaling pathway is a key target for these inhibitors. In a normal cell cycle,

mitogenic signals lead to the expression of D-type cyclins, which activate CDK4/6. The

activated CDK4/6 complex then phosphorylates the retinoblastoma protein (Rb), leading to the

release of the E2F transcription factor and subsequent entry into the S phase of the cell cycle.

CDK4/6 inhibitors block this phosphorylation step, thereby arresting the cell cycle in the G1

phase and preventing cancer cell proliferation.

Below is a diagram illustrating the CDK4/6 signaling pathway and the mechanism of action for

CDK4/6 inhibitors.
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CDK4/6 Signaling Pathway and Inhibitor Action

Experimental Protocols
The following are generalized protocols for the analysis of compounds like

Cyclohexanemethanol-d11. These should be adapted and optimized for specific

instrumentation and experimental goals.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
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GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile

compounds. When using Cyclohexanemethanol-d11 as an internal standard, the following

protocol can be used as a starting point.

Sample Preparation:

Internal Standard Spiking: To a known volume or weight of the sample, add a precise amount

of a Cyclohexanemethanol-d11 stock solution. The concentration of the internal standard

should be in the mid-range of the expected analyte concentration.

Extraction: Perform a liquid-liquid or solid-phase extraction to isolate the analyte and internal

standard from the sample matrix. A common approach for biological samples is protein

precipitation with a cold organic solvent (e.g., acetonitrile or methanol), followed by

centrifugation.

Derivatization (Optional): For analytes with poor chromatographic properties, derivatization

may be necessary.

Final Preparation: Evaporate the solvent under a gentle stream of nitrogen and reconstitute

the residue in a suitable solvent for GC-MS analysis (e.g., ethyl acetate or hexane).

GC-MS Parameters (Illustrative):
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Parameter Setting

Injector Temperature 250 °C

Injection Mode Splitless

Oven Program
Initial 50 °C for 2 min, ramp to 280 °C at 10

°C/min, hold for 5 min

Carrier Gas Helium at a constant flow of 1 mL/min

MS Transfer Line 280 °C

Ion Source Temp 230 °C

Ionization Mode Electron Ionization (EI) at 70 eV

Scan Range m/z 40-400

The workflow for a typical quantitative analysis using an internal standard is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Cyclohexanemethanol-d11: A Technical Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15558428/docs#cyclohexanemethanol-d11-a-
technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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